Cas no 1379354-97-8 (4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol)

• Product Name: 4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol
• CAS No: 1379354-97-8
• MF: C₁₁H₁₄FNS
• MW: 211.298964977264
• MDL: MFCD19443618
• CID: 5189388
• Update Time: 2026-03-05

4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol

• MDL： MFCD19443618
• Inchi： 1S/C11H14FNS/c12-10-3-4-11(14)9(7-10)8-13-5-1-2-6-13/h3-4,7,14H,1-2,5-6,8H2
• InChI Key： FMUYBNMCPJGENT-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(F)C=C1CN1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol

4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol (CAS No. 1379354-97-8): A Comprehensive Overview

4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol (CAS No. 1379354-97-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its thiophenol core, combined with the fluoro and pyrrolindino substituents, makes it a versatile building block for drug discovery and material science applications.

The growing interest in 4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its role in the development of small-molecule inhibitors and targeted therapies. The fluoro group enhances the compound's metabolic stability, while the pyrrolindino moiety contributes to its binding affinity with biological targets. These properties make it a promising candidate for addressing unmet medical needs in areas such as oncology and neurology.

From a chemical perspective, 4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol exhibits notable reactivity due to its thiophenol functionality. This allows for efficient derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. The compound's lipophilicity and electron-withdrawing characteristics are also critical factors in its utility as a synthetic intermediate. Recent studies have highlighted its use in cross-coupling reactions, further expanding its applicability in organic synthesis.

The market demand for 4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol has seen a steady increase, particularly in the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research are actively sourcing this compound to support drug development programs. Its relevance in preclinical research and lead optimization has made it a sought-after material for academic and industrial laboratories alike.

One of the key advantages of 4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol is its compatibility with modern green chemistry principles. Researchers are exploring sustainable synthetic routes to produce this compound with minimal environmental impact. This aligns with the broader industry trend toward eco-friendly synthesis and reduced waste generation, making it an attractive option for environmentally conscious organizations.

In addition to its pharmaceutical applications, 4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol has potential uses in material science. Its unique electronic properties make it a candidate for developing advanced materials with tailored functionalities. Researchers are investigating its incorporation into organic semiconductors and photovoltaic devices, where its structural features could enhance performance and efficiency.

The synthesis and characterization of 4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol require specialized expertise in organic chemistry. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure purity and confirm structural integrity. These rigorous quality control measures are essential for maintaining the compound's reliability in research and development applications.

Looking ahead, the future of 4-Fluoro-2-[(1-pyrrolindino)methyl]thiophenol appears promising, with ongoing research uncovering new potential applications. Its versatility as a synthetic intermediate, combined with its unique physicochemical properties, positions it as a valuable tool for innovation in multiple scientific disciplines. As the demand for specialty chemicals continues to grow, this compound is poised to play an increasingly important role in advancing scientific discovery and technological progress.